Cas no 2227683-77-2 (2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid)

• Product Name: 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid
• CAS No: 2227683-77-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6359092
• PubChem ID: 165878452
• Update Time: 2025-10-28

2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid
• 2-[(1RS,3SR)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl]acetic acid
• 2227683-77-2
• EN300-1553945

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)27-17-12-11-16(13-17)14-24(29)30)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16-,17+,23-/m0/s1
• InChI Key： MKMAJMUVVDLAPC-MFEFFIJZSA-N
• SMILES： OC(C[C@H]1CC[C@H](C1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid

Introduction to 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid (CAS No. 2227683-77-2)

2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid, identified by its Chemical Abstracts Service number CAS No. 2227683-77-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising bioactivity, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid is characterized by its complex stereochemistry, which includes multiple stereocenters arranged in a cyclopentyl backbone. The presence of the (9H-fluoren-9-yl)methoxycarbonyl moiety introduces a fluorinated aromatic ring system, which is known to enhance metabolic stability and binding affinity in drug candidates. This feature has made the compound an attractive scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific biological pathways implicated in human diseases. The unique structural features of CAS No. 2227683-77-2 position it as a potential candidate for modulating key enzymes or receptors involved in disease mechanisms. For instance, studies have suggested that the cyclopentylacetic acid moiety may interact with protease enzymes, while the amino and carbonyl functionalities could serve as hydrogen bond donors or acceptors, facilitating tight binding to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. The stereochemical configuration at the chiral centers is critical for ensuring enantioselective binding to biological targets, which is often a prerequisite for therapeutic efficacy. Preliminary computational studies have indicated that the molecule may exhibit high affinity for certain neurotransmitter receptors, suggesting its utility as an allosteric modulator or antagonist.

Moreover, the fluoren-9-yl substituent has been extensively studied for its ability to improve pharmacokinetic properties such as solubility and bioavailability. This is particularly relevant in drug design, where optimizing these properties can significantly enhance the clinical efficacy of a therapeutic agent. The incorporation of this moiety into CAS No. 2227683-77-2 underscores its potential as a lead compound for further development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid on multigram scales, which is essential for both preclinical and clinical studies. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical purity, ensuring that subsequent biological evaluations are conducted with high fidelity.

The pharmacological profile of this compound is still under investigation, but initial experiments have revealed intriguing properties that warrant further exploration. For example, in vitro assays have demonstrated inhibitory activity against certain enzyme targets at submicromolar concentrations, indicating a strong binding interaction. Additionally, cell-based assays have shown modulation of signaling pathways relevant to disease progression.

In conclusion,CAS No. 2227683-77-2 represents a structurally intricate and biologically active molecule with significant potential in pharmaceutical research. Its unique combination of stereochemistry and functional groups makes it an attractive candidate for further optimization as a therapeutic agent. As research continues to uncover new biological targets and mechanisms, compounds like 2-(1RS,3SR)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid are poised to play a crucial role in advancing drug discovery efforts.